Cas no 174773-32-1 (2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester)
174773-32-1 structure
Product Name:2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester
CAS No:174773-32-1
MF:C13H22O5
MW:258.310784816742
CID:2923596
Update Time:2023-08-10
2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester
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- Inchi: 1S/C13H22O5/c1-5-10(6-2)7-11(15)8-12(13(16)17-4)18-9(3)14/h10,12H,5-8H2,1-4H3
- InChI Key: AGVSPZMQUFCANX-UHFFFAOYSA-N
- SMILES: O=C(CC(C(=O)OC)OC(C)=O)CC(CC)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 294
- XLogP3: 2.1
- Topological Polar Surface Area: 69.7
2-Acetoxy-4-oxo-6-ethyloctanoic acid methyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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